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Compound of Interest

Compound Name: Tribromoacetaldehyde

Cat. No.: B085889 Get Quote

An In-depth Technical Guide on the Physical Properties of Tribromoacetaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed overview of the density and refractive index of tribromoacetaldehyde, also known as

bromal.

Quantitative Data
The physical properties of tribromoacetaldehyde have been reported in various sources. The

following table summarizes the key quantitative data for its density and refractive index.

Property Value Conditions Reference(s)

Density 2.66 g/cm³ Not specified [1][2]

2.665 g/mL at 25 °C [3][4][5][6]

2.8 g/cm³ Not specified [7]

Refractive Index 1.5939 at 20 °C/D [1][7]

1.584 at 20 °C/D [3][4][5][6]
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While specific experimental protocols for the determination of the density and refractive index

of tribromoacetaldehyde are not detailed in the reviewed literature, generalized methods are

well-established.

Determination of Density
A common method for determining the density of a liquid is the pycnometer method. This

involves the following steps:

A clean, dry pycnometer (a small glass flask) is weighed accurately.

The pycnometer is then filled with the liquid, and any excess is removed.

The filled pycnometer is weighed again to determine the mass of the liquid.

The volume of the pycnometer is determined by repeating the process with a reference

substance of known density, such as water.

The density of the liquid is then calculated by dividing the mass of the liquid by the volume of

the pycnometer.

Determination of Refractive Index
The refractive index of a liquid is typically measured using a refractometer, such as an Abbe

refractometer. The general procedure is as follows:

A few drops of the liquid are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the controls until the dividing line between

the light and dark fields is sharp and centered.

The refractive index is then read from the scale. The temperature at which the measurement

is taken is crucial and should be recorded, as the refractive index is temperature-dependent.
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Tribromoacetaldehyde can be synthesized via several methods. One common method is the

bromination of paraldehyde.

A detailed protocol for a similar reaction, the synthesis of bromoacetaldehyde diethyl acetal

from paraldehyde and bromine, provides insight into the likely reaction conditions. A general

procedure for the synthesis of tribromoacetaldehyde from triacetaldehyde and bromine has

also been described.[4][7]

Synthesis from Triacetaldehyde and Bromine:

Dry triacetaldehyde (69 g) is added dropwise to a mixture of bromine (720 g) and sulfur (1.5

g). The reaction proceeds exothermically.[4][7]

The mixture is then heated at 60-80°C for 2 hours.[4][7]

The crude product is collected by distillation.[4][7]

The collected fraction is then distilled again under reduced pressure, with the fraction at 71-

74°C (2.4kPa) being collected to yield 220-240g of tribromoacetaldehyde.[4][7]

Mandatory Visualization
As no signaling pathways involving tribromoacetaldehyde were identified in the literature, the

following diagram illustrates a logical workflow for its synthesis.
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Synthesis of Tribromoacetaldehyde from Triacetaldehyde and Bromine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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